N-[2-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-3-14-8-10-15(11-9-14)23-12-18(22)20-17-7-5-4-6-16(17)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: XEEAVTDIMZWYBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2NC(=O)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[2-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide, commonly known as ACPA, is a chemical compound that belongs to the class of amide compounds. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. ACPA is a potent and selective agonist of the cannabinoid receptor type 1 (CB1), which is a G protein-coupled receptor that is widely distributed in the central nervous system (CNS).

Mechanism of Action

ACPA exerts its pharmacological effects by binding to and activating the N-[2-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide receptor, which is a G protein-coupled receptor that is widely distributed in the CNS. This compound receptors are involved in various physiological processes, including pain modulation, appetite regulation, and mood regulation. ACPA is a selective agonist of the this compound receptor, which means that it binds to and activates the this compound receptor with high affinity and specificity.
Biochemical and Physiological Effects:
ACPA has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, anxiolysis, and neuroprotection. ACPA has been found to reduce pain and inflammation in animal models of pain and inflammation. It has also been shown to have anxiolytic effects in animal models of anxiety. In addition, ACPA has been found to have neuroprotective effects in animal models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

ACPA has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective agonist of the N-[2-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide receptor, which means that it can be used to study the physiological and pharmacological effects of this compound receptor activation. Another advantage is that it has been extensively studied in animal models, which means that there is a significant amount of data available on its pharmacological effects. However, one limitation is that it is a synthetic compound, which means that it may have different pharmacological properties than endogenous cannabinoids. Another limitation is that it may have off-target effects, which means that it may interact with other receptors or enzymes in addition to the this compound receptor.

Future Directions

There are several future directions for research on ACPA. One direction is to study its potential therapeutic applications in various diseases, including pain, inflammation, anxiety, and neurodegenerative disorders. Another direction is to study its pharmacological effects in different animal models and in humans. Additionally, further research is needed to understand the molecular mechanisms underlying its pharmacological effects and to develop more potent and selective N-[2-(acetylamino)phenyl]-2-(4-ethylphenoxy)acetamide receptor agonists.

Synthesis Methods

ACPA can be synthesized using various methods, including the acylation of 2-aminoacetophenone with 4-ethylphenol in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then purified using column chromatography to obtain pure ACPA. Another method involves the reaction of 2-(4-ethylphenoxy)acetic acid with N-(2-aminophenyl)acetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

ACPA has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, anxiety, and neurodegenerative disorders. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. ACPA has also been found to have anxiolytic effects in animal models of anxiety. In addition, ACPA has been shown to have neuroprotective effects in animal models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.